Cas no 29549-60-8 (Phenol, 2-(ethylthio)-)

• Product Name: Phenol, 2-(ethylthio)-
• CAS No: 29549-60-8
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 266825
• PubChem ID: 122407
• Update Time: 2025-04-19

Phenol, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(ethylthio)-
• 2-ethylsulfanylphenol
• 2-(Ethylthio)phenol
• Phenol, o-(ethylthio)-
• EN300-79236
• NS00028725
• 9JP4N96F24
• SCHEMBL1128730
• FT-0733065
• AKOS011274318
• Z905204460
• UNII-9JP4N96F24
• ortho-(ethylthio)phenol
• 29549-60-8
• DTXSID5067479
• InChI=1/C8H10OS/c1-2-10-8-6-4-3-5-7(8)9/h3-6,9H,2H2,1H
• AT20889
• CS-0217605
• 2-(Ethylsulfanyl)phenol #
• EINECS 249-690-7
• 2-(Ethylsulfanyl)phenol
• DTXCID3038016

• Inchi： 1S/C8H10OS/c1-2-10-8-6-4-3-5-7(8)9/h3-6,9H,2H2,1H3
• InChI Key： CSJBSYKCAKKLKG-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5

Experimental Properties

• Density: 1.1125 (rough estimate)
• Boiling Point: 247.62°C (rough estimate)
• Flash Point: 93.3°C
• Refractive Index: 1.5300 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers